Cas no 60347-81-1 (1,6-Anhydro-β-D-maltotriose nonaacetate)

• Product Name: 1,6-Anhydro-β-D-maltotriose nonaacetate
• CAS No: 60347-81-1
• MF: C₃₆H₄₈O₂₄
• MW: 864.75
• CID: 5091811
• Update Time: 2025-05-20

1,6-Anhydro-β-D-maltotriose nonaacetate Chemical and Physical Properties

Names and Identifiers

• 1,6-Anhydro-β-D-maltotriose nonaacetate

• Inchi： 1S/C36H48O24/c1-13(37)46-10-22-25(49-15(3)39)28(50-16(4)40)32(54-20(8)44)35(57-22)59-26-23(11-47-14(2)38)58-36(33(55-21(9)45)30(26)52-18(6)42)60-27-24-12-48-34(56-24)31(53-19(7)43)29(27)51-17(5)41/h22-36H,10-12H2,1-9H3/t22-,23-,24-,25-,26-,27-,28+,29+,30+,31-,32-,33-,34-,35-,36-/m1/s1
• InChI Key： ZEYZVMJFTSFKQN-KLNYIVPDSA-N
• SMILES： CC(O[C@@H]1[C@@H](OC(C)=O)[C@H]2O[C@@H]([C@H]1O[C@@]1([H])O[C@@H]([C@@H](O[C@@]3([H])O[C@H](COC(=O)C)[C@H]([C@@H]([C@H]3OC(C)=O)OC(C)=O)OC(=O)C)[C@H](OC(C)=O)[C@H]1OC(C)=O)COC(C)=O)CO2)=O

Additional information on 1,6-Anhydro-β-D-maltotriose nonaacetate

Recent Advances in the Study of 1,6-Anhydro-β-D-maltotriose nonaacetate (CAS: 60347-81-1)

The compound 1,6-Anhydro-β-D-maltotriose nonaacetate (CAS: 60347-81-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance. Recent studies have highlighted its role as a key intermediate in the synthesis of complex carbohydrates and its potential use in drug delivery systems.

One of the most notable advancements in the study of 1,6-Anhydro-β-D-maltotriose nonaacetate is its improved synthetic pathways. Researchers have developed more efficient methods for its preparation, leveraging enzymatic and chemical approaches to enhance yield and purity. A 2023 study published in the Journal of Carbohydrate Chemistry demonstrated a novel enzymatic synthesis route that significantly reduces byproduct formation, making the process more scalable for industrial applications. This breakthrough is particularly relevant for the pharmaceutical industry, where high-purity intermediates are critical for drug development.

In addition to its synthetic utility, 1,6-Anhydro-β-D-maltotriose nonaacetate has been investigated for its biological activities. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain glycosidases, enzymes that play a role in carbohydrate metabolism. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential therapeutic applications for metabolic disorders such as diabetes. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The structural characterization of 1,6-Anhydro-β-D-maltotriose nonaacetate has also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular conformation and stability under various conditions. A 2022 study in Carbohydrate Research utilized X-ray crystallography to determine the crystal structure of the compound, providing valuable insights into its three-dimensional arrangement and intermolecular interactions. This structural data is essential for understanding its reactivity and potential modifications for tailored applications.

Looking ahead, the potential applications of 1,6-Anhydro-β-D-maltotriose nonaacetate in drug delivery systems are particularly promising. Its ability to form stable complexes with certain active pharmaceutical ingredients (APIs) has been explored in recent preclinical studies. For instance, a 2023 report in the International Journal of Pharmaceutics highlighted its use as a carrier for targeted drug delivery, leveraging its carbohydrate backbone to enhance biocompatibility and reduce immunogenicity. These developments underscore the compound's versatility and its growing importance in the pharmaceutical sciences.

In conclusion, the latest research on 1,6-Anhydro-β-D-maltotriose nonaacetate (CAS: 60347-81-1) highlights its multifaceted role in chemical biology and pharmaceutical research. From improved synthetic methods to potential therapeutic applications, this compound continues to be a subject of active investigation. Future studies should focus on translating these findings into clinical applications, particularly in the areas of metabolic disorders and targeted drug delivery. The ongoing research efforts are expected to further elucidate the compound's mechanisms of action and expand its utility in the biomedical field.